7,13-Bis((1-adamantyl)acetyl)-1,4,10-trioxa-7,13-diazacyclopentadecane
Cat. No. B8421826
M. Wt: 570.8 g/mol
InChI Key: ZHCKCRDZGXFYFS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05445762
Procedure details
Analogously to Example 2 from 1,4,10-trioxa-7,13-diazacyclopentadecane and (1-adamantyl) acetyl chloride.
Identifiers
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REACTION_CXSMILES
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[O:1]1[CH2:15][CH2:14][NH:13][CH2:12][CH2:11][O:10][CH2:9][CH2:8][NH:7][CH2:6][CH2:5][O:4][CH2:3][CH2:2]1.[C:16]12([CH2:26][C:27](Cl)=[O:28])[CH2:25][CH:20]3[CH2:21][CH:22]([CH2:24][CH:18]([CH2:19]3)[CH2:17]1)[CH2:23]2>>[C:16]12([CH2:26][C:27]([N:13]3[CH2:12][CH2:11][O:10][CH2:9][CH2:8][N:7]([C:27](=[O:28])[CH2:26][C:16]45[CH2:25][CH:20]6[CH2:19][CH:18]([CH2:24][CH:22]([CH2:21]6)[CH2:23]4)[CH2:17]5)[CH2:6][CH2:5][O:4][CH2:3][CH2:2][O:1][CH2:15][CH2:14]3)=[O:28])[CH2:25][CH:20]3[CH2:21][CH:22]([CH2:24][CH:18]([CH2:19]3)[CH2:17]1)[CH2:23]2
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O1CCOCCNCCOCCNCC1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C12(CC3CC(CC(C1)C3)C2)CC(=O)Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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Smiles
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C12(CC3CC(CC(C1)C3)C2)CC(=O)N2CCOCCOCCN(CCOCC2)C(CC23CC1CC(CC(C2)C1)C3)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
